Cas no 1189097-38-8 (Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate)

• Product Name: Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate
• CAS No: 1189097-38-8
• MF: C₈H₈BBrF₃K
• MW: 290.957633018494
• CID: 5075721
• Update Time: 2025-10-30

Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate

• Inchi： 1S/C8H8BBrF3.K/c1-5-4-8(10)6(2)3-7(5)9(11,12)13;/h3-4H,1-2H3;/q-1;+1
• InChI Key： MYQAEUXTARFQLL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C([B-](F)(F)F)C=C1C.[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 188
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate

Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate: A Comprehensive Overview

Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate (CAS no. 1189097-38-8) is a specialized organometallic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various synthetic applications and advanced material formulations. The presence of both bromine and trifluoroborate substituents makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents and functional materials.

The molecular structure of Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate consists of a phenyl ring substituted with two methyl groups at the 2- and 5-positions, further functionalized with a bromine atom at the 4-position. The potassium cation and the trifluoroborate anion contribute to the compound's overall stability and reactivity. This unique configuration allows for diverse chemical transformations, making it an invaluable reagent in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules.

In recent years, Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate has been extensively studied for its potential applications in pharmaceutical research. Its ability to facilitate efficient C-C bond formations has led to its use in the synthesis of biologically active compounds. For instance, researchers have leveraged this compound to develop novel heterocyclic structures that exhibit promising pharmacological properties. These include inhibitors of enzymes involved in inflammatory pathways and other therapeutic targets relevant to chronic diseases.

Moreover, the compound's electronic properties have made it a subject of interest in materials science. The bromine substituent enhances its reactivity towards palladium catalysts, enabling the synthesis of conjugated polymers and organic semiconductors. These materials are crucial for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The trifluoroborate anion contributes to the stability of these materials under various environmental conditions, improving their long-term performance.

Recent advancements in computational chemistry have further illuminated the mechanistic aspects of reactions involving Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate. Molecular modeling studies have revealed that the compound's unique steric and electronic environment influences reaction pathways, leading to high selectivity and yield in synthetic transformations. These insights have enabled chemists to optimize reaction conditions for industrial-scale production, reducing waste and improving efficiency.

The pharmaceutical industry has also benefited from the use of Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate in drug discovery programs. Its role as a key intermediate has been instrumental in synthesizing novel drug candidates with improved pharmacokinetic profiles. For example, researchers have utilized this compound to develop small molecule inhibitors that target specific protein kinases implicated in cancer progression. The ability to precisely modify molecular structures using this reagent has accelerated the development of next-generation therapeutics.

From a sustainability perspective, the use of Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate aligns with green chemistry principles by enabling efficient synthetic routes with minimal byproducts. This aligns with global efforts to reduce the environmental impact of chemical manufacturing processes. Additionally, its compatibility with catalytic systems that promote solvent-free reactions underscores its potential as an eco-friendly alternative in industrial applications.

In conclusion, Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate represents a significant advancement in both pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on complex organic molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.